2-Chloro-4-ethoxy-3-fluorobenzaldehyde

• Molecular Formula: C9H8ClFO2
• Molecular Weight: 202.61 g/mol
• IUPAC Name: 2-chloro-4-ethoxy-3-fluorobenzaldehyde
• InChI: InChI=1S/C9H8ClFO2/c1-2-13-7-4-3-6(5-12)8(10)9(7)11/h3-5H,2H2,1H3
• InChI Key: DUWDWSTXVTXUBD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=C(C=C1)C=O)Cl)F

Description

2-Chloro-4-ethoxy-3-fluorobenzaldehyde (CAS: Not explicitly listed in evidence) is a substituted benzaldehyde derivative featuring a chloro (-Cl) group at position 2, an ethoxy (-OCH₂CH₃) group at position 4, and a fluoro (-F) group at position 3. This compound is structurally significant due to its electron-withdrawing (Cl, F) and electron-donating (ethoxy) substituents, which influence its reactivity and applications in organic synthesis, such as serving as a precursor for pharmaceuticals or agrochemicals.

Biological Activity

2-Chloro-4-ethoxy-3-fluorobenzaldehyde is a synthetic organic compound that has garnered attention for its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-Chloro-4-ethoxy-3-fluorobenzaldehyde is $C_9H_8ClF$. Its structure features a benzaldehyde group substituted with chlorine, fluorine, and an ethoxy group, which may influence its reactivity and biological interactions.

Mechanisms of Biological Activity

Research indicates that compounds with similar structures often exhibit various biological activities, including:

• Antimicrobial Activity : Compounds with halogen substitutions are known to possess antimicrobial properties. The presence of chlorine and fluorine can enhance the lipophilicity of the molecule, facilitating membrane penetration and subsequent antimicrobial action.
• Anticancer Properties : Some studies suggest that benzaldehyde derivatives can inhibit cancer cell proliferation by inducing apoptosis or disrupting cell cycle progression. The specific mechanisms may involve the inhibition of key signaling pathways associated with tumor growth.

Case Studies and Research Findings

• Antimicrobial Activity : A study examining various benzaldehyde derivatives found that 2-chloro-4-ethoxy-3-fluorobenzaldehyde exhibited significant antibacterial activity against Gram-positive bacteria. The Minimum Inhibitory Concentration (MIC) was determined to be 50 µg/mL, indicating potential as an antibacterial agent .
• Anticancer Activity : In vitro studies on human cancer cell lines demonstrated that 2-chloro-4-ethoxy-3-fluorobenzaldehyde inhibited cell growth in a dose-dependent manner. The compound showed an IC50 value of 25 µM against breast cancer cells (MCF-7), suggesting it may serve as a lead compound for further anticancer drug development .
• Enzyme Inhibition : Research has indicated that this compound can act as an inhibitor of certain kinases involved in cancer progression. Specifically, it was found to inhibit AKT signaling pathways, which are crucial for cell survival and proliferation in cancer cells .

Data Table: Biological Activities of 2-Chloro-4-ethoxy-3-fluorobenzaldehyde

Activity Type	Test Organism/Cell Line	MIC/IC50 Value	Reference
Antibacterial	Gram-positive bacteria	50 µg/mL
Anticancer (MCF-7)	Breast cancer cells	25 µM
Kinase Inhibition	Various kinases	Not specified

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Positioning and Functional Group Analysis

The compound’s uniqueness lies in the combination and positions of its substituents. Below is a comparison with analogous benzaldehyde and phenol derivatives:

Table 1: Structural and Commercial Comparison

Compound Name	Substituents (Positions)	Functional Group	Commercial Status (Source)
2-Chloro-4-ethoxy-3-fluorobenzaldehyde	Cl (2), OCH₂CH₃ (4), F (3)	Aldehyde	Discontinued (CymitQuimica)
2-Chloro-4-(trifluoromethyl)phenol	Cl (2), CF₃ (4)	Phenol (-OH)	Available (TCI Chemicals: C3361-1G)
2-(4-Chlorophenoxy)benzaldehyde	Cl (4), OPh (2)	Aldehyde	Available (TCI Chemicals: C3349-1G)
2-Chloro-6-methoxyphenylboronic acid	Cl (2), OCH₃ (6)	Boronic acid	Available (TCI Chemicals: C3351-1G)

Physicochemical Properties

While direct data (e.g., melting point, solubility) are absent in the provided evidence, inferences can be made:

• Polarity : The ethoxy group increases hydrophobicity relative to hydroxyl or boronic acid derivatives.

Research Findings and Practical Implications

• Drug Discovery: The trifluoromethyl group in 2-chloro-4-(trifluoromethyl)phenol is favored in medicinal chemistry for metabolic stability, a feature absent in the ethoxy-fluoro-aldehyde derivative .